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Compound of Interest

Compound Name: Methyl brassylate

Cat. No.: B074189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
dimethyl tridecanedioate. Due to a notable absence of quantitative solubility data in peer-
reviewed literature, this document focuses on its physicochemical properties, predicted
solubility behavior, and detailed experimental protocols for determining its solubility in various

organic solvents.

Physicochemical Properties of Dimethyl
Tridecanedioate

A summary of the known physical and chemical properties of dimethyl tridecanedioate is
presented in Table 1. These properties are crucial for understanding its behavior in solution and
for designing appropriate experimental procedures.
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Property Value Reference
Molecular Formula C15H2804 [1112]
Molecular Weight 272.38 g/mol [11[2][3]
Melting Point 35-37 °C [11[3]
Boiling Point 326-328 °C [1]

Water Solubility 1.340 mg/L [3]

log P (octanol-water) 4.820 [3]

CAS Number 1472-87-3 [2][4]

Predicted Solubility in Organic Solvents

Dimethyl tridecanedioate is a long-chain aliphatic diester. Its molecular structure, characterized
by a long, nonpolar hydrocarbon chain and two polar ester groups, dictates its solubility in
various organic solvents.

» High Solubility in Nonpolar and Moderately Polar Solvents: Due to the dominant nonpolar
nature of the C11 alkyl chain, high solubility is expected in nonpolar solvents such as hexane,
toluene, and chloroform. The principle of "like dissolves like" suggests that the van der Waals
forces between the solute and these solvents will be significant. Moderately polar solvents
like diethyl ether and ethyl acetate are also expected to be effective solvents due to their
ability to interact with the ester functional groups.

e Moderate to Low Solubility in Polar Protic Solvents: Polar protic solvents, such as methanol
and ethanol, are capable of hydrogen bonding. While the ester groups of dimethyl
tridecanedioate can act as hydrogen bond acceptors, the long nonpolar chain will limit its
solubility in these solvents.

o Low Solubility in Polar Aprotic Solvents: Polar aprotic solvents like acetone and acetonitrile
are less likely to be effective solvents compared to nonpolar and moderately polar options,
as the dominant interactions would be dipole-dipole, which may not be strong enough to
overcome the crystal lattice energy of the solid solute and disrupt the solvent-solvent
interactions.
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Experimental Protocols for Solubility Determination

The following are established and reliable methods for experimentally determining the solubility
of a solid compound like dimethyl tridecanedioate in organic solvents.

Static Equilibrium (Shake-Flask) Method

This is a conventional and widely used method for determining equilibrium solubility.

Principle: An excess of the solid solute is equilibrated with the solvent at a constant
temperature until the solution is saturated. The concentration of the solute in the saturated
solution is then determined analytically.

Apparatus:

o Thermostatically controlled shaker or water bath

o Glass vials or flasks with screw caps

e Analytical balance

» Syringe filters (chemically compatible with the solvent)

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for
concentration analysis

Procedure:

e Add an excess amount of dimethyl tridecanedioate to a known volume of the selected
organic solvent in a sealed vial.

e Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-72
hours). Preliminary studies should be conducted to determine the time to reach equilibrium.
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After equilibration, allow the solution to stand undisturbed at the constant temperature to
allow undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it
through a syringe filter to remove any undissolved particles.

Dilute the filtered sample with a suitable solvent to a concentration within the calibrated
range of the analytical instrument.

Analyze the concentration of dimethyl tridecanedioate in the diluted sample using a validated
HPLC or GC method.

Calculate the original solubility from the measured concentration and the dilution factor.

Dynamic (Polythermal) Method

This method involves monitoring the dissolution of the solute as a function of temperature.

Principle: A mixture of known composition (solute and solvent) is heated slowly until all the solid
dissolves. The temperature at which complete dissolution occurs is the saturation temperature
for that specific concentration.

Apparatus:

Jacketed glass vessel with a stirrer
Circulating water bath for temperature control
Calibrated thermometer or temperature probe

A device to detect the point of complete dissolution (e.g., a laser beam and a photodetector,
or visual observation).

Procedure:

o Accurately weigh a known amount of dimethyl tridecanedioate and the organic solvent into
the glass vessel.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Heat the mixture slowly and at a constant rate while stirring continuously.

» Monitor the solution for the disappearance of the last solid particles. The temperature at
which the solution becomes clear is recorded as the solubility temperature for that

composition.

» Repeat the measurement with different compositions to obtain a solubility curve over a range

of temperatures.

Experimental Workflow

The logical flow of determining the solubility of dimethyl tridecanedioate can be visualized as

follows.
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Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps in the experimental determination of solubility.
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Properties of Common Organic Solvents

For researchers planning to conduct solubility studies, the properties of the selected solvents
are of paramount importance. Table 2 provides a list of common organic solvents and their
relevant physical properties.

Solvent Formula (Booci)ling Point Density (g/mL) Polarity Index
Hexane CeHu4 69 0.659 0.1
Toluene C7Hs 111 0.867 2.4
Chloroform CHCIs 61.2 1.498 4.1
Diethyl Ether (C2Hs)20 34.6 0.713 2.8
Ethyl Acetate CaHs0O2 77.1 0.902 4.4
Acetone Cs3HeO 56 0.791 5.1
Ethanol C2HsOH 78.4 0.789 4.3
Methanol CHsOH 64.7 0.792 5.1
Acetonitrile C2HsN 81.6 0.786 5.8
Dichloromethane  CH2Clz 39.6 1.326 3.1

This guide provides a foundational understanding of the solubility of dimethyl tridecanedioate
and a practical framework for its experimental determination. The lack of published quantitative
data underscores the need for further research in this area to support its application in various
scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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